Cas no 55402-15-8 (3-Octyne, 2-methyl-)

• Product Name: 3-Octyne, 2-methyl-
• CAS No: 55402-15-8
• MF: C₉H₁₆
• MW: 124.223342895508
• CID: 381918
• PubChem ID: 316589
• Update Time: 2025-04-19

3-Octyne, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Octyne, 2-methyl-
• 2-Methyl-3-octyne
• 2-methyloct-3-yne
• NSC-244881
• 2-Methyl-3-octyne #
• NSC244881
• DTXSID20311685
• VGZZDWCLCYQULT-UHFFFAOYSA-N
• 55402-15-8

• Inchi： 1S/C9H16/c1-4-5-6-7-8-9(2)3/h9H,4-6H2,1-3H3
• InChI Key： VGZZDWCLCYQULT-UHFFFAOYSA-N
• SMILES： C(CC#CC(C)C)CC

Computed Properties

• Exact Mass: 124.12528
• Monoisotopic Mass: 124.125201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.7

Experimental Properties

• Density: 0.772
• Boiling Point: 145.3°Cat760mmHg
• Flash Point: 30.6°C
• Refractive Index: 1.432
• PSA: 0